Cas no 1095261-93-0 (Perisesaccharide B)

Perisesaccharide B structure
Perisesaccharide B structure
Product Name:Perisesaccharide B
CAS No:1095261-93-0
MF:C36H60O18
MW:780.8508
CID:2065053
Update Time:2024-11-03

Perisesaccharide B Chemical and Physical Properties

Names and Identifiers

    • 2-O-acetyl-beta-D-digitalopyranosyl-(1->4)-beta-D-cymaropyranosyl-(1->4)-beta-D-canaropyranosyl-(1->4)-beta-D-cymaropyranosyl (1->4)-D-oleandronic acid delta-lactone
    • 2-O-acetyl-beta-digitalopyranosyl(1->4)-O-beta-cymaropyranosyl(1->4)-O-beta-canaropyranosyl(1->4)-O-beta-cymaropyranosyl(1->4)-O-oleandronic acid-delta-lactone
    • perisaccharide A
    • perisesaccharide B
    • Perisesaccharide B
    • Inchi: 1S/C36H60O18/c1-15-29(40)34(44-10)35(50-20(6)37)36(49-15)54-33-19(5)48-27(14-24(33)43-9)51-30-16(2)46-26(11-21(30)38)52-32-18(4)47-28(13-23(32)42-8)53-31-17(3)45-25(39)12-22(31)41-7/h15-19,21-24,26-36,38,40H,11-14H2,1-10H3/t15-,16-,17-,18-,19-,21-,22-,23+,24+,26+,27+,28+,29+,30-,31-,32-,33-,34+,35-,36+/m1/s1
    • InChI Key: FIUKBOHZSAVHEV-UQWSCNRSSA-N
    • SMILES: O([C@@]1([H])C([H])([H])[C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])OC(C([H])([H])[H])=O)OC([H])([H])[H])[C@]1([H])[C@@]([H])(C([H])([H])[H])O[C@]([H])(C([H])([H])[C@@]1([H])O[H])O[C@]1([H])[C@@]([H])(C([H])([H])[H])O[C@]([H])(C([H])([H])[C@]1([H])OC([H])([H])[H])O[C@]1([H])[C@@]([H])(C([H])([H])[H])OC(C([H])([H])[C@@]1([H])OC([H])([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 14
  • Complexity: 1210
  • Topological Polar Surface Area: 204

Experimental Properties

  • Color/Form: Powder
  • Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Soluble (170 g/l) (25 º C),

Perisesaccharide B Security Information

  • Storage Condition:4°C, protect from light

Perisesaccharide B Pricemore >>

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